Cas no 1266739-94-9 (1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate)

• Product Name: 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate
• CAS No: 1266739-94-9
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• MDL: MFCD00219818
• CID: 4584385
• PubChem ID: 4161394
• Update Time: 2025-06-09

1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate
• 1-O-benzyl 5-O-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate
• Oprea1_167802
• Z2515207588
• 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate

• MDL： MFCD00219818
• Inchi： 1S/C16H20N2O5/c1-16(2,3)23-13(19)12-9-17-14(20)18(12)15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,20)
• InChI Key： BQZKFYBNKNXMIO-UHFFFAOYSA-N
• SMILES： O(C(C1CNC(N1C(=O)OCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 466
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9

Additional information on 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate

Introduction to 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate (CAS No. 1266739-94-9)

1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1266739-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a unique structural framework consisting of an imidazolidine core, which is functionalized with benzyl and tert-butyl substituents, as well as carboxylate groups at both the 1 and 5 positions. The precise arrangement of these functional groups imparts distinct chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The imidazolidine core is a six-membered nitrogen-containing heterocycle, which is known for its stability and versatility in drug design. The presence of benzyl and tert-butyl groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization. Additionally, the carboxylate moieties introduce negative charges, which can improve solubility and interactions with biological targets. These structural features collectively contribute to the compound's potential as a pharmacophore in the discovery of new therapeutic agents.

In recent years, there has been growing interest in 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate due to its applications in medicinal chemistry. Researchers have explored its utility as a building block for synthesizing more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity and receptor binding. The benzyl and tert-butyl substituents provide handles for further chemical modifications, allowing chemists to fine-tune the properties of the resulting compounds.

One of the most compelling aspects of 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate is its role in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as kinases or proteases, thereby disrupting disease pathways. The structural rigidity provided by the imidazolidine ring ensures high binding affinity, while the functional groups allow for optimal positioning relative to the target site. This has led to several promising candidates entering preclinical studies for conditions ranging from cancer to inflammatory diseases.

The synthesis of 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate involves multi-step organic reactions that require careful optimization. Common synthetic routes include condensation reactions between appropriately substituted precursors, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a computational chemistry perspective, 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level. By predicting binding affinities and understanding molecular recognition mechanisms, researchers can design more effective drug candidates. The integration of experimental data with computational insights has been crucial in validating these predictions and guiding subsequent synthetic efforts.

The pharmaceutical industry has taken note of the potential of 1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate, leading to several collaborations between academic institutions and biotechnology companies. These partnerships aim to accelerate the translation of laboratory discoveries into clinical candidates. The compound's unique structural features make it a versatile tool for drug discovery pipelines, offering opportunities to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion,1-Benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate (CAS No. 1266739-94-9) represents a significant advancement in medicinal chemistry. Its well-defined structure and functional versatility have positioned it as a key intermediate in the synthesis of bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further, contributing to breakthroughs in treating a wide range of diseases.